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Compound of Interest

Compound Name: Diethyl suberate

Cat. No.: B127281 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of diethyl suberate, a versatile

diester with applications ranging from polymer chemistry to pharmaceutical formulations. This

document details its chemical structure, physicochemical properties, synthesis, and analytical

characterization. Particular attention is given to its role as a plasticizer and its emerging use in

transdermal drug delivery systems.

Chemical Identity and Structure
Diethyl suberate, also known as diethyl octanedioate, is the diethyl ester of suberic acid.[1][2]

Its chemical structure consists of an eight-carbon dicarboxylic acid backbone with ethyl ester

groups at both ends.

IUPAC Name: diethyl octanedioate[3] Synonyms: Ethyl suberate, Octanedioic acid, diethyl

ester, Suberic acid diethyl ester[4] CAS Number: 2050-23-9[4] Molecular Formula: C₁₂H₂₂O₄[5]

Molecular Weight: 230.30 g/mol [5]

The linear and flexible nature of its aliphatic chain contributes to its properties as a plasticizer

and a vehicle in various formulations.
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Diethyl suberate is a clear, colorless to pale yellow oily liquid with a pleasant, fruity odor.[2] It

is characterized by its low volatility and good solubility in organic solvents. Key quantitative

properties are summarized in the table below.

Property Value Reference(s)

Melting Point 5 °C [3]

Boiling Point 282 °C (lit.) [3][4]

Density 0.982 g/mL at 25 °C (lit.) [4]

Refractive Index (n20/D) 1.432 (lit.) [3]

Flash Point >110 °C (>230 °F) [3]

Vapor Pressure 0.00332 mmHg at 25°C [3]

Solubility
Soluble in Chloroform

(Sparingly), Methanol (Slightly)

Appearance Clear colorless liquid [5]

Synthesis and Purification
Diethyl suberate is typically synthesized via the Fischer esterification of suberic acid with

ethanol in the presence of an acid catalyst.

Experimental Protocol: Fischer Esterification
This protocol describes a general laboratory-scale synthesis of diethyl suberate.

Materials:

Suberic acid

Anhydrous ethanol

Concentrated sulfuric acid (or other suitable acid catalyst)

Saturated sodium bicarbonate solution
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Anhydrous magnesium sulfate

Dichloromethane (or diethyl ether)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add suberic

acid and an excess of anhydrous ethanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Remove the excess ethanol under reduced pressure using a rotary evaporator.

Dissolve the residue in dichloromethane or diethyl ether and transfer it to a separatory

funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain crude diethyl suberate.

Purify the crude product by vacuum distillation to yield pure diethyl suberate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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